(E)-3-(4-(tert-butyl)phenyl)-2-(1-methyl-1H-benzo[d]imidazol-2(3H)-ylidene)-3-oxopropanenitrile

• IUPAC Name: (Z)-3-(4-tert-butylphenyl)-3-hydroxy-2-(1-methylbenzimidazol-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C21H21N3O/c1-21(2,3)15-11-9-14(10-12-15)19(25)16(13-22)20-23-17-7-5-6-8-18(17)24(20)4/h5-12,25H,1-4H3/b19-16-
• InChI Key: BQTGZPNHZMTPIU-MNDPQUGUSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=C(C#N)C2=NC3=CC=CC=C3N2C)O
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)/C(=C(\C#N)/C2=NC3=CC=CC=C3N2C)/O
• Molecular Formula: C21H21N3O
• Molecular Weight: 331.4 g/mol

Description

(E)-3-(4-(tert-butyl)phenyl)-2-(1-methyl-1H-benzo[d]imidazol-2(3H)-ylidene)-3-oxopropanenitrile is a useful research compound. Its molecular formula is C21H21N3O and its molecular weight is 331.419. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Material Applications

One study details the synthesis of new thieno[2,3-b]-thiophene derivatives , incorporating a moiety similar to the target compound. This research outlines a facile synthesis approach, emphasizing the compound's potential as a building block in material science, particularly for electronic and optical materials (Mabkhot, Abd Elshafy Kheder, & Al-Majid, 2010).

Electrochemical Properties

Another study focused on the electrochemical properties of a new benzimidazole derivative , using it as an acceptor unit in donor-acceptor-donor type polymers. This research provides insight into the electrochemical and optical properties of polymers synthesized with derivatives of the target compound, showcasing its applicability in creating materials with tailored electronic properties (Ozelcaglayan et al., 2012).

Aggregation-Induced Emission

Further research demonstrates the aggregation-induced emission properties of N-substituted tetraphenylethene-based benzimidazoles , including derivatives similar to the target compound. These compounds exhibit high solid-state fluorescence quantum yields, indicating potential applications in fluorescent sensors and organic light-emitting diodes (Zhang, Zhang, Zhao, & Ni, 2018).

Chemosensors for Detection

Another study reports on fluorescent imidazole-based chemosensors for the reversible detection of cyanide and mercury ions. Compounds structurally related to the target molecule were shown to be effective in detecting these ions, highlighting their potential in environmental monitoring and safety applications (Emandi, Flanagan, & Senge, 2018).